Cas no 5216-35-3 (1-Chloro-4-2-(4-chlorophenyl)ethylbenzene)

• Product Name: 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene
• CAS No: 5216-35-3
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 1575900
• PubChem ID: 21278
• Update Time: 2025-06-13

1-Chloro-4-2-(4-chlorophenyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[2-(4-chlorophenyl)ethyl]benzene
• Bis(p-chlorophenyl)ethane
• ETHANE, 1,2-BIS(p-CHLOROPHENYL)-
• NSC 594
• BRN 2051587
• AC1L2HZQ
• Maybridge4_002575
• SureCN2135113
• 1,2-Bis(4-chlorophenyl)ethane
• MFCD00155024
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-chloro-
• BS-28883
• BRD-K08731527-001-01-9
• YB48M57AG9
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-chloro-)
• E79790
• NSC-594
• Benzene,1'-(1,2-ethanediyl)bis[4-chloro-
• 1,1'-(1,2-Ethanediyl)bis[4-chlorobenzene]
• 5216-35-3
• DTXSID90200178
• IDI1_032453
• 4-05-00-01872 (Beilstein Handbook Reference)
• Ethane,2-bis(p-chlorophenyl)-
• dichlorobibenzyl
• HTHGRQSFMYIQHB-UHFFFAOYSA-N
• 4,4''-Dichlorobibenzyl
• HMS1528F01
• CS-0213238
• SCHEMBL2135113
• 4,4'-dichlorobibenzyl
• NSC594
• AKOS024272109
• 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene

• Inchi： 1S/C14H12Cl2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10H,1-2H2
• InChI Key： HTHGRQSFMYIQHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 250.03200
• Monoisotopic Mass: 250.031606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.4

Experimental Properties

• Density: 1.214
• Boiling Point: 319.2°C at 760 mmHg
• Flash Point: 133°C
• Refractive Index: 1.592
• PSA: 0.00000
• LogP: 4.77860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene

Introduction to 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene (CAS No. 5216-35-3)

1-Chloro-4-2-(4-chlorophenyl)ethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 5216-35-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a chloro-substituted benzene ring coupled with an ethyl chain, further modified by another chloro group on the phenyl moiety. Its unique structural configuration makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The compound's molecular structure, characterized by its chloro and ethyl substituents, imparts distinct reactivity that is exploited in medicinal chemistry for designing novel therapeutic agents. Specifically, the presence of electron-withdrawing chloro groups enhances electrophilic aromatic substitution reactions, facilitating further functionalization. This property is particularly useful in constructing complex drug scaffolds targeting neurological and cardiovascular disorders.

Recent advancements in computational chemistry have highlighted the potential of 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene as a precursor in developing small-molecule inhibitors. Studies published in 2023 demonstrate its role in synthesizing derivatives with enhanced binding affinity to specific enzyme targets, such as monoamine oxidase (MAO) inhibitors. These inhibitors are being explored for their therapeutic potential in treating neurodegenerative diseases like Parkinson's and Alzheimer's.

The ethyl chain extending from the benzene ring introduces steric and electronic modifications that influence the compound's pharmacokinetic profile. Research indicates that this structural feature can modulate solubility and metabolic stability, critical factors in drug development. By optimizing the length and substitution pattern of this side chain, chemists aim to achieve better bioavailability and reduced toxicity.

In parallel, synthetic methodologies have been refined to streamline the production of 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene. Recent patents describe efficient multi-step routes involving palladium-catalyzed cross-coupling reactions, which improve yield and purity while minimizing hazardous byproducts. Such innovations align with green chemistry principles, reducing environmental impact without compromising efficacy.

The compound's applicability extends beyond pharmaceuticals into materials science. Its aromatic backbone and halogen substituents make it a candidate for developing advanced polymers with tailored electronic properties. For instance, researchers are investigating its use in organic semiconductors, where precise molecular architecture is essential for optimizing charge transport.

From a regulatory perspective, 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene (CAS No. 5216-35-3) is subject to standard chemical safety protocols to ensure handling and storage meet industry standards. While not classified as a hazardous substance under current guidelines, proper precautions must be taken due to its reactivity and potential health effects associated with prolonged exposure.

The future of 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene lies in interdisciplinary collaboration between chemists, biologists, and engineers. Ongoing research aims to uncover novel applications through structure-activity relationship studies and high-throughput screening assays. As computational modeling becomes more sophisticated, virtual screening of derivatives will likely accelerate the discovery pipeline.

In summary, 1-Chloro-4-2-(4-chlorophenyl)ethylbenzene represents a versatile building block with broad utility across multiple scientific domains. Its unique structural features offer opportunities for innovation in drug discovery, materials engineering, and industrial chemistry. Continued exploration of its synthetic pathways and biological activities will undoubtedly yield further breakthroughs in science and technology.